Cas no 25092-41-5 (17α-Acetyloxy-11β-methyl-19-norprogesterone)

Norgesterone is a chemical with the molecular formula of c23h32o4.

17α-Acetyloxy-11β-methyl-19-norprogesterone structure

25092-41-5 structure

Product Name:17α-Acetyloxy-11β-methyl-19-norprogesterone

CAS No:25092-41-5

Molecular Formula:C₂₃H₃₂O₄

Molecular Weight:372.49778

CID:52632

PubChem ID:9820838

17α-Acetyloxy-11β-methyl-19-norprogesterone Properties

Names and Identifiers

- norgestomet
- 17α-Acetyloxy-11β-methyl-19-norprogesterone
- 17α-Acetyloxy-11β-me
- Norprogesterone
- [(8R,9S,10R,11S,13S,14S,17R)-17-acetyl-11,13-dimethyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
- 17-Hydroxy-11b-methyl-19-norpregn-4-ene-3,20-dione acetate
- 17-(acetyloxy)-11 beta-methyl-19-norpregn-4-ene-3,20-dione
- SCHEMBL140382
- Norgestometum [INN-Latin]
- NORGESTOMET [INN]
- Norgestomet [USAN:INN:BAN]
- 25092-41-5
- 17-(Acetyloxy)-11-beta-methyl-19-norpregn-4-ene-3,20-dione
- D05210
- NORGESTOMET [USAN]
- DTXSID901016491
- Norgestometum
- SC-21009
- BDBM50587263
- 17alpha-Acetyloxy-11beta-methyl-19-norprogesterone
- 11beta-Methyl-3,20-dioxo-19-nor-4-pregnen-17-yl acetat
- AKOS040744418
- Q21098963
- 3L33UD42X4
- 17-alpha-Acetoxy-11-beta-19-norpreg-4-ene-3,20-dione
- NORGESTOMET [MART.]
- 19-Norpregn-4-ene-3,20-dione, 17-(acetyloxy)-11-methyl-, (11beta)-
- DTXCID101474681
- 17?-Acetyloxy-11?-methyl-19-norprogesterone
- 19-norpregn-4-ene-3,20-dione, 17-(acetyloxy)-11-methyl-, (11-beta)-
- [(8R, 9S, 10R, 11S, 13S, 14S, 17R)-17-acetyl-11, 13-dimethyl-3-oxo-1, 2, 6, 7, 8, 9, 10, 11, 12, 14, 15, 16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
- SC 21009
- 17-Hydroxy-11beta-methyl-19-norpregn-4-ene-3,20-dione acetate
- CHEMBL2104744
- UNII-3L33UD42X4
- EINECS 246-611-8
- NORGESTOMET (MART.)
- 19-Norpregn-4-ene-3,20-dione, 17-(acetyloxy)-11-methyl-, (11.beta.)-
- Norgestometum (INN-Latin)
- 19-Norpregn-4-ene-3,20-dione, 17-hydroxy-11-beta-methyl-, acetate
- NORGESTOMET [GREEN BOOK]
- Norgestomet (USAN/INN)
- DB11440
- +Expand
- InChIKey： IWSXBCZCPVUWHT-FCKDCKNLSA-N
- Inchi： 1S/C23H32O4/c1-13-12-22(4)20(9-10-23(22,14(2)24)27-15(3)25)19-7-5-16-11-17(26)6-8-18(16)21(13)19/h11,13,18-21H,5-10,12H2,1-4H3/t13-,18-,19-,20-,21+,22-,23-/m0/s1
- SMILES： O=C1CC[C@@H]2C3[C@@H](C)C[C@@]4([C@@](CC[C@H]4[C@@H]3CCC2=C1)(OC(=O)C)C(=O)C)C

Computed Properties

Exact Mass: 372.23000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 372.23
Heavy Atom Count: 27
Complexity: 722
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 60.4A^2

Experimental Properties

LogP: 4.26510
PSA: 60.44000
Refractive Index: 1.54
Boiling Point: 495.8°Cat760mmHg
Flash Point: 214.1°C
Density: 1.14

17α-Acetyloxy-11β-methyl-19-norprogesterone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AX37677-2.5mg	17α-Acetyloxy-11β-methyl-19-norprogesterone	25092-41-5		2.5mg	$882.00	2024-04-20
TRC	N686500-10mg	17α-Acetyloxy-11β-methyl-19-norprogesterone	25092-41-5		10mg	$ 11957.00	2023-04-16

17α-Acetyloxy-11β-methyl-19-norprogesterone Related Literature

1. Cycloaddition of phenyl vinyl sulphone to 3-methoxy-16-methylestra-1,3,5(10),14,16-pentaen-17-yl acetate: synthesis of 14-functional ised 19-norpregnane derivatives

James R. Bull,Karl Bischofberger J. Chem. Soc. Perkin Trans. 1 1991 2859
2. Cycloaddition route to 14-hydroxymethyl-19-norprogesterone

James R. Bull,Karl Bischofberger J. Chem. Soc. Chem. Commun. 1989 1405
3. 19-Nor and aromatic steroids. Part II. Cleavage of 3-oxygenated 4β,19-ethers in the pregnane series leading to 19-norprogesterone

Ruth E. Gall ( Née Lack),Jacques E. Nemorin,Leonard Tarasoff J. Chem. Soc. Perkin Trans. 1 1974 881
4. Index pages

J. Chem. Soc. Perkin Trans. 1 1987 A003
5. 14-Methyl steroids. Part 5. Structural features influencing stereoselectivity of 14-methylation of 15-oxo-19-norsteroids: synthesis of 14α-methyl-19-norprogesterone

Karl Bischofberger,James R. Bull,Jan Floor J. Chem. Soc. Perkin Trans. 1 1987 1377
6. Azasteroids. Part III. The synthesis of 8-aza-19-norprogesterone

J. Bowler,R. Clarkson J. Chem. Soc. C 1968 2975
7. Conformational effects in 20-oxosteroids

Mordecai B. Rubin,Erich C. Blossey,Albert P. Brown,James E. Vaux J. Chem. Soc. C 1970 57
8. Index of subjects, 1974

J. Chem. Soc. Perkin Trans. 1 1974 2751
9. Synthesis and pre-clinical evaluation of a [18F]fluoromethyl-tanaproget derivative for imaging of progesterone receptor expression

Shairoz Merchant,Louis Allott,Laurence Carroll,Vickram Tittrea,Steven Kealey,Timothy H. Witney,Philip W. Miller,Graham Smith,Eric O. Aboagye RSC Adv. 2016 6 57569
10. Synthesis and pre-clinical evaluation of a [18F]fluoromethyl-tanaproget derivative for imaging of progesterone receptor expression

Shairoz Merchant,Louis Allott,Laurence Carroll,Vickram Tittrea,Steven Kealey,Timothy H. Witney,Philip W. Miller,Graham Smith,Eric O. Aboagye RSC Adv. 2016 6 57569

25092-41-5 (17α-Acetyloxy-11β-methyl-19-norprogesterone) Related Products

Recommended suppliers

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.peptidee.com/

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.amadischem.com/

pengshengyue

Gold Member

Audited Supplier

CN Supplier

Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent